Cas no 868222-09-7 (4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine)

• Product Name: 4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• CAS No: 868222-09-7
• MF: C₁₈H₂₁N₅S₂
• MW: 371.522840261459
• CID: 6596140
• PubChem ID: 2145196
• Update Time: 2025-06-08

4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• 4,6-dimethyl-2-[(4-phenyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methylsulfanyl]pyrimidine
• 4,6-dimethyl-2-({[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)pyrimidine
• AKOS024610041
• 4,6-dimethyl-2-(((4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)thio)pyrimidine
• 868222-09-7
• F1806-0133

• Inchi： 1S/C18H21N5S2/c1-4-10-24-18-22-21-16(23(18)15-8-6-5-7-9-15)12-25-17-19-13(2)11-14(3)20-17/h5-9,11H,4,10,12H2,1-3H3
• InChI Key： GPCKLKYATYXIQJ-UHFFFAOYSA-N
• SMILES： C1(SCC2N(C3=CC=CC=C3)C(SCCC)=NN=2)=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 371.12383804g/mol
• Monoisotopic Mass: 371.12383804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine

Recent Advances in the Study of 4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS: 868222-09-7)

The compound 4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS: 868222-09-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazole and pyrimidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the propylsulfanyl group could significantly improve the compound's binding affinity to specific enzyme targets, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting a promising avenue for the development of novel anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival. Further in vivo studies are currently underway to assess its efficacy and safety profile.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a focal point of recent research. A pharmacokinetic study conducted in 2023 highlighted its moderate metabolic stability and favorable tissue distribution, making it a viable candidate for further drug development. However, challenges such as solubility and first-pass metabolism remain to be addressed in subsequent studies.

Overall, the growing body of research on 4,6-dimethyl-2-({4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine underscores its versatility and potential as a lead compound in drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its pharmacological repertoire.